Cas no 3063-89-6 (Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI))
3063-89-6 structure
Product Name:Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI)
CAS No:3063-89-6
MF:C18H20Cl2N4S2
MW:427.414198875427
CID:309799
PubChem ID:122789
Update Time:2025-04-19
Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI)
- Pseudourea, 2,2'-(9,10-anthrylenedimethylene)bis(2-thio-, dihydrochloride, dihydrate
- ATPU
- NSC-56054
- 2,2'-(9,10-Anthrylenedimethylene)bis(2-thiopseudourea)
- Anthracene-9,10-diylbis(methylene) dicarbamimidothioate dihydrochloride
- Anthracene-9,10-diylbis(methylene)dicarbamimidothioatedihydrochloride
- Carbamimidothioic acid, 9,10-anthracenediylbis(methylene) ester, dihydrochloride
- 3063-89-6
- NSC 56054
- Pseudourea, 2,2'-(9,10-anthrylenedimethylene)bis(-2-thio-, dihydrochloride
- [10-(carbamimidoylsulfanylmethyl)anthracen-9-yl]methyl carbamimidothioate;dihydrochloride
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- Inchi: 1S/C18H18N4S2.2ClH/c19-17(20)23-9-15-11-5-1-2-6-12(11)16(10-24-18(21)22)14-8-4-3-7-13(14)15;;/h1-8H,9-10H2,(H3,19,20)(H3,21,22);2*1H
- InChI Key: OTUYGJPXSNDMJM-UHFFFAOYSA-N
- SMILES: Cl.Cl.S(C(=N)N)CC1C2C=CC=CC=2C(CSC(=N)N)=C2C=CC=CC=12
Computed Properties
- Exact Mass: 426.051
- Monoisotopic Mass: 389.066141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 404
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 150
Experimental Properties
- Boiling Point: 602.8°Cat760mmHg
- Flash Point: 318.4°C
- PSA: 99.74
Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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